2,2-dimethylbutane
2,2-dimethylbutane
2,2-dimethylbutane is the chain isomeric form of hexane. Carbon number two is attached to two methyl groups; the longest chain is 4-carbons long.trivially known as neohexane, is an organic compound with formula C6H14 or (H3C-)3-C-CH2-CH3. It is therefore an alkane, indeed the most compact and branched of the hexane isomers — the only one with a quaternary carbon and a butane (C4) backbone., is used as a solvent, high-octane fuel and etc. It has been reported that 2,2-dimethylbutane is not a nervous system toxicant as is n-hexane, and is expected to have low toxicity by the inhalation and oral ingestion.Colorless liquid with mild gasoline-like odor.
2,2-Dimethylbutane can be employed as a probe molecule for metal catalysts. It can also be used to investigate cyclohexane-based phosphinite iridium pincer complexes.
2,2-Dimethylbutane can be employed as a probe molecule for metal catalysts. It can also be used to investigate cyclohexane-based phosphinite iridium pincer complexes.
Brand Name:
Vulcanchem
CAS No.:
75-83-2
VCID:
VC21260075
InChI:
InChI=1S/C6H14/c1-5-6(2,3)4/h5H2,1-4H3
SMILES:
CCC(C)(C)C
Molecular Formula:
C6-H14
Molecular Weight:
86.18 g/mol
2,2-dimethylbutane
CAS No.: 75-83-2
Cat. No.: VC21260075
Molecular Formula: C6-H14
Molecular Weight: 86.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,2-dimethylbutane is the chain isomeric form of hexane. Carbon number two is attached to two methyl groups; the longest chain is 4-carbons long.trivially known as neohexane, is an organic compound with formula C6H14 or (H3C-)3-C-CH2-CH3. It is therefore an alkane, indeed the most compact and branched of the hexane isomers — the only one with a quaternary carbon and a butane (C4) backbone., is used as a solvent, high-octane fuel and etc. It has been reported that 2,2-dimethylbutane is not a nervous system toxicant as is n-hexane, and is expected to have low toxicity by the inhalation and oral ingestion.Colorless liquid with mild gasoline-like odor. 2,2-Dimethylbutane can be employed as a probe molecule for metal catalysts. It can also be used to investigate cyclohexane-based phosphinite iridium pincer complexes. |
|---|---|
| CAS No. | 75-83-2 |
| Molecular Formula | C6-H14 |
| Molecular Weight | 86.18 g/mol |
| IUPAC Name | 2,2-dimethylbutane |
| Standard InChI | InChI=1S/C6H14/c1-5-6(2,3)4/h5H2,1-4H3 |
| Standard InChI Key | HNRMPXKDFBEGFZ-UHFFFAOYSA-N |
| SMILES | CCC(C)(C)C |
| Canonical SMILES | CCC(C)(C)C |
| Boiling Point | 121.5 °F at 760 mm Hg (NTP, 1992) 49.7 °C 121.5°F |
| Colorform | Colorless liquid |
| Flash Point | -54 °F (NTP, 1992) -54 °F (-48 °C) closed cup -54°F |
| Melting Point | -148 °F (NTP, 1992) -99.0 °C -99.9 °C -148°F |
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